2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid

• IUPAC Name: 2-fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C14H8FNO5/c15-12-5-8(3-4-11(12)14(18)19)9-1-2-10(7-17)13(6-9)16(20)21/h1-7H,(H,18,19)
• InChI Key: LYTGMRWNWOWLDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)C(=O)O)F)[N+](=O)[O-])C=O
• Molecular Formula: C14H8FNO5
• DSSTOX Substance ID: DTXSID701175047
• Molecular Weight: 289.21 g/mol
• CAS RN: 1403483-89-5

Description

2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid, also known as F4FNB, is a synthetically produced compound that has been studied for its potential applications in scientific research. This compound is a derivative of benzoic acid, and is composed of two phenyl rings, a nitro group, and a fluoro group, all of which can be used to modify the compound’s properties. F4FNB has been studied for its biochemical and physiological effects, and has been used in a variety of laboratory experiments. In

Scientific Research Applications

2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid has been studied for its potential applications in scientific research. It has been used to study the effects of nitroaromatic compounds on biological systems, and has been used to develop inhibitors of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This compound has also been used in the development of anti-inflammatory drugs, as well as in the study of cancer and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid is not yet fully understood. However, it is believed that the nitro group of this compound is responsible for its inhibitory effects on enzymes such as COX-2 and LOX. The nitro group is thought to interact with the active site of the enzyme, preventing the enzyme from converting its substrate into its product. The fluoro group is also thought to play a role in the inhibition of enzymes, as it can interact with the enzyme’s active site and prevent the enzyme from binding to its substrate.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as COX-2 and LOX, which are involved in inflammation and pain. In addition, it has been shown to inhibit the growth of cancer cells and to reduce the formation of amyloid plaques in the brain, which are associated with neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize, and is relatively inexpensive. In addition, its inhibitory effects on enzymes such as COX-2 and LOX make it useful for studying the effects of nitroaromatic compounds on biological systems. However, this compound has some limitations for laboratory experiments. For example, its inhibitory effects may not be strong enough to be useful in drug development, and its mechanism of action is not yet fully understood.

Future Directions

The potential future directions for 2-Fluoro-4-(4-formyl-3-nitrophenyl)benzoic acid include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research into the synthesis of this compound can be conducted to improve the efficiency and cost-effectiveness of the synthesis process. Finally, further research into the potential toxicity of this compound can be conducted to ensure its safety for laboratory use.